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Compound of Interest

Compound Name: Tracazolate

Cat. No.: B1211167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and pharmacological profile of tracazolate. It is designed to serve as a core resource for
professionals in the fields of neuroscience, pharmacology, and drug development. This
document details the physicochemical characteristics of tracazolate, its mechanism of action
as a modulator of the GABA-A receptor, and methodologies for its study.

Chemical Identity and Structure

Tracazolate, with the systematic IUPAC name ethyl 4-(butylamino)-1-ethyl-6-methyl-1H-
pyrazolo[3,4-b]pyridine-5-carboxylate, is a pyrazolopyridine derivative.[1][2] It belongs to the
class of nonbenzodiazepine anxiolytics, acting as a positive allosteric modulator of the GABA-A
receptor.[1]

Table 1: Chemical Identifiers of Tracazolate
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Identifier Value
ethyl 4-(butylamino)-1-ethyl-6-methyl-1H-
UPAC Name pyerzoI(()[ZS,jll-b]pyri;ine-S-Zarboxyla)t/e
CAS Number 41094-88-6
PubChem CID 5522
ChEMBL ID CHEMBL84567
UNII NHOHPL3U1T
Molecular Formula C16H24N402

CCCCNC1=C(C(=0)OCC)C(C)=NC2=C1C=NN

SMILES
2CC
INChI=1S/C16H24N402/c1-5-8-9-17-14-12-10-

InChl 18-20(6-2)15(12)19-11(4)13(14)16(21)22-7-
3/h10H,5-9H2,1-4H3,(H,17,19)

InChlKey PCTRYMLLRKWXGF-UHFFFAOYSA-N

Physicochemical Properties

Tracazolate is a synthetic organic compound with the following physicochemical properties:

Table 2: Physicochemical Properties of Tracazolate
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Property Value Source

Molecular Weight 304.39 g/mol PubChem

Melting Point 73.5-75°C CAS Common Chemistry

Boiling Point (Predicted) 419.5 °C at 760 mmHg LookChem

B Slightly soluble in DMSO and
Solubility Vulcanchem
water

LogP (Predicted) 3.22 LookChem

pKa (Predicted) 5.01+£0.10 LookChem
IUPHAR/BPS Guide to

Hydrogen Bond Donor Count 1
PHARMACOLOGY

Hydrogen Bond Acceptor c IUPHAR/BPS Guide to

Count PHARMACOLOGY
IUPHAR/BPS Guide to

Rotatable Bond Count 8

PHARMACOLOGY

Pharmacological Properties

Tracazolate is recognized for its anxiolytic and anticonvulsant effects, with sedative properties

emerging at higher doses.[1] Its primary mechanism of action involves the allosteric modulation

of GABA-A receptors, the main inhibitory neurotransmitter receptors in the central nervous

system.

Table 3: Pharmacological Profile of Tracazolate
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Parameter Description

Positive allosteric modulator of GABA-A

Mechanism of Action
receptors.[1]

Selective for GABA-A receptors containing al
R tor Subt Selectivity and 33 subunits.[1] The functional effect
eceptor Su e Selectivi
P yP (potentiation or inhibition) is dependent on the

third subunit (e.g., y, &, or €).[3]

Pharmacological Effects Anxiolytic and anticonvulsant.[1]

GABA-A Receptor Signaling Pathway

Tracazolate enhances the function of GABA-A receptors, which are ligand-gated ion channels.
The binding of GABA to its receptor opens a chloride ion channel, leading to an influx of
chloride ions and hyperpolarization of the neuron, thus inhibiting action potential firing.
Tracazolate binds to an allosteric site on the receptor, increasing the efficiency of GABA

binding and subsequent chloride ion influx.
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Presynaptic Neuron Synaptic Cleft

Synthesis
Glutamic Acid GABAIN Release
Decarboxylase (GAD) Synaptic Vesicle CaE Binding

Postsynaptic Neuron

GABA-A Receptor GABA-A Receptor
(Closed) (Open)

P

1. Membrane Preparation
(e.g., from rat brain tissue)

L 1. Cell Preparation
2. Incubation (e.g., Xenopus oocytes or HEK293 cells
- Membrane preparation expressing specific GABA-A receptor subunits)
- Radioligand (e.g., [3H]flunitrazepam)
- Tracazolate (varying concentrations) i
L 2. Whole-Cell Patching
(Formation of a gigaohm seal and
3. Filtration establishment of whole-cell configuration)
(Separation of bound and free radioligand) i

4. Scintillation Counting
uantification of bound radioligan - Co-apply GABA and Tracazolate

¢ '

_ 4. Data Analysis
( 5. Data Analysis (Measurement of changes in current amplitude,
( )

L 3. Current Recording
- Apply GABA to evoke a baseline current
Q d)

Calculation of IC50 and Ki values potentiation, or inhibition)
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1. Animal Acclimation
(Habituation to the testing room)

l

2. Drug Administration
(e.g., intraperitoneal injection of Tracazolate
or vehicle)

'

3. Placement on Maze
(Animal is placed in the center of the
elevated plus maze)

'

4. Free Exploration
(5-minute test session recorded by video)

'

5. Behavioral Analysis
(Time spent and entries into open and closed arms)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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